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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic characterization of N-
Nitrosomethylphenidate (NMPH), a potential genotoxic impurity in methylphenidate drug
products. Due to the limited availability of public spectroscopic data for N-
Nitrosomethylphenidate, this guide utilizes data from the closely related structural analog, N-
nitrosopiperidine, to infer expected spectral characteristics. This document outlines key
analytical techniques, experimental protocols for synthesis and analysis, and the biological
implications of nitrosamine impurities.

Spectroscopic Data Analysis

The spectroscopic analysis of N-Nitrosomethylphenidate is crucial for its identification and
guantification. The following tables summarize the expected and reported spectroscopic data.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for the structural elucidation of N-
Nitrosomethylphenidate. The presence of the nitroso group introduces magnetic anisotropy,
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which can lead to the observation of distinct signals for protons and carbons near the N-nitroso
bond, often resulting in the appearance of rotamers (E/Z isomers).

Table 1: Predicted *H NMR Spectroscopic Data for N-Nitrosomethylphenidate

Chemical Shift (5,

Functional Group Multiplicity Notes
ppm)

Aromatic protons of
Phenyl-H 7.20-7.50 m ]

the phenyl ring.

Proton adjacent to the
Methine-H (CH-Ph) 3.80-4.20 dordd phenyl and piperidine

rings.

Protons of the methyl
Methoxy-H (O-CHs) 3.60 - 3.80 s

ester group.

Diastereotopic protons

L adjacent to the N-
Piperidine-H (a to N- 3.50-4.50 & 2.50 - )
m nitroso group, may

NO) 3.50 o _

show distinct signals

for E/Z isomers.

o Remaining protons of

Piperidine-H (other) 1.20-2.00 m

the piperidine ring.

Table 2: Predicted 3C NMR Spectroscopic Data for N-Nitrosomethylphenidate

© 2026 BenchChem. All rights reserved.

2/10

Tech Support


https://www.benchchem.com/product/b13421479/docs?utm_src=pdf-body#characterization-of-n-nitrosomethylphenidate-a-spectroscopic-and-methodological-guide
https://www.benchchem.com/product/b13421479/docs?utm_src=pdf-body#characterization-of-n-nitrosomethylphenidate-a-spectroscopic-and-methodological-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13421479?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Carbon Atom Chemical Shift (6, ppm) Notes
Carbonyl-C (C=0) 170 - 175 Carbon of the ester group.
Carbon of the phenyl ring
Phenyl-C (quaternary) 135 - 140
attached to the stereocenter.
Phenyl-C 125-130 Aromatic carbons.
Methine-C (CH-Ph) 55-65 Carbon of the stereocenter.
Carbon of the methyl ester
Methoxy-C (O-CHs) 50 - 55
group.
Carbons adjacent to the N-
Piperidine-C (a to N-NO) 40 - 55 nitroso group, may show
distinct signals for E/Z isomers.
o Remaining carbons of the
Piperidine-C (other) 20-35

piperidine ring.

Note: The predicted chemical shifts are based on the analysis of structurally similar compounds
and may vary depending on the solvent and experimental conditions.

Infrared (IR) Spectroscopy

IR spectroscopy is useful for identifying the characteristic functional groups present in N-
Nitrosomethylphenidate.

Table 3: Expected Infrared Absorption Bands for N-Nitrosomethylphenidate

Functional Group Wavenumber (cm~—?) Intensity
C-H stretch (aromatic) 3000 - 3100 Medium
C-H stretch (aliphatic) 2850 - 3000 Medium
C=0 stretch (ester) 1730 - 1750 Strong
N-N=0O stretch 1430 - 1480 Strong
C-N stretch 1000 - 1250 Medium
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Mass Spectrometry (MS)

Mass spectrometry is a highly sensitive technique for the detection and quantification of N-
Nitrosomethylphenidate, even at trace levels. The fragmentation pattern provides valuable
information for structural confirmation.

Table 4: Predicted Mass Spectrometry Data for N-Nitrosomethylphenidate

lon m/z (calculated) Fragmentation Pathway
[M+H]* 263.1390 Protonated molecular ion
[M+Na]* 285.1209 Sodiated molecular ion
[M-NOJ* 233.1441 Loss of the nitroso group
[M-OCHs]* 232.1233 Loss of the methoxy group

Fragment from the
[CeHsCHCO]*+ 105.0335

phenylacetyl moiety

Fragment from the piperidine
[CsH1oN]* 84.0808 )
ring

Experimental Protocols

The following sections detail generalized experimental protocols for the synthesis and analysis
of N-Nitrosomethylphenidate. These protocols are based on established methods for other
pharmaceutical nitrosamine impurities and should be optimized for specific laboratory
conditions.[1][2]

Synthesis of N-Nitrosomethylphenidate

N-Nitrosomethylphenidate can be synthesized by the nitrosation of methylphenidate.[3]
Materials:
o Methylphenidate hydrochloride

e Sodium nitrite (NaNO2z) or Isoamyl nitrite
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e Hydrochloric acid (HCI)

e Dichloromethane (CH2Cl2)

e Saturated sodium bicarbonate solution

e Anhydrous magnesium sulfate

¢ Round-bottom flask

e Magnetic stirrer

e |ce bath

e Separatory funnel

« Rotary evaporator

Procedure:

o Dissolve methylphenidate hydrochloride in water in a round-bottom flask and cool the
solution in an ice bath.

o Slowly add a solution of sodium nitrite in water to the cooled methylphenidate solution with
constant stirring.

 Acidify the reaction mixture by the dropwise addition of hydrochloric acid while maintaining
the temperature below 5 °C.

o Allow the reaction to stir in the ice bath for 1-2 hours.

o Extract the product with dichloromethane (3x).

o Combine the organic layers and wash with saturated sodium bicarbonate solution and then
with brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure using a rotary evaporator to obtain crude N-Nitrosomethylphenidate.
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e The crude product can be purified by column chromatography.

Analytical Method for Quantification

A high-performance liquid chromatography-tandem mass spectrometry (LC-MS/MS) method is
recommended for the sensitive and selective quantification of N-Nitrosomethylphenidate in
drug substances and products.[4][5]

Instrumentation:

e HPLC system with a C18 column

e Tandem mass spectrometer with an electrospray ionization (ESI) source
Mobile Phase:

e A:0.1% Formic acid in water

e B: 0.1% Formic acid in acetonitrile

Gradient Elution:

A suitable gradient program should be developed to achieve optimal separation of N-
Nitrosomethylphenidate from the active pharmaceutical ingredient (API) and other impurities.

MS/MS Parameters:
* lonization Mode: Positive ESI
e Multiple Reaction Monitoring (MRM) Transitions:
o Quantifier: 263.1 -~ 233.1 (Loss of NO)
o Qualifier: 263.1 — 84.1 (Piperidine ring fragment)
Method Validation:

The analytical method should be validated according to ICH guidelines, including specificity,
linearity, range, accuracy, precision, limit of detection (LOD), and limit of quantitation (LOQ).[6]
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Visualizations

The following diagrams illustrate the key processes involved in the formation and biological
impact of N-Nitrosomethylphenidate.

Synthesis

[@elhylphemdale + Namomma—p@msamn ReacuoD—»E:mde NMPD—» Purification

Click to download full resolution via product page

Experimental workflow for NMPH synthesis and analysis.
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Genotoxicity signaling pathway of N-nitrosamines.

Genotoxicity and Signaling Pathways

N-nitrosamines are a class of compounds that are of significant concern due to their potential
to cause cancer.[7][8] The carcinogenicity of many nitrosamines is linked to their metabolic
activation by cytochrome P450 (CYP) enzymes in the liver and other tissues.[9]
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This metabolic process transforms the relatively inert nitrosamine into a highly reactive
electrophilic species, a diazonium ion.[7] This reactive intermediate can then covalently bind to
cellular macromolecules, most importantly DNA, to form DNA adducts.[9] The formation of
these adducts, if not properly repaired by the cell's DNA repair mechanisms, can lead to
mutations during DNA replication. The accumulation of such mutations in critical genes that
control cell growth and division can ultimately lead to the initiation of cancer.[10] The specific
signaling pathways that are disrupted by nitrosamine-induced DNA damage are complex and
can involve the activation of cell cycle checkpoints, the induction of apoptosis (programmed cell
death), and the activation of DNA repair pathways.[11] Chronic exposure to even low levels of
nitrosamines can overwhelm these protective mechanisms, increasing the risk of
carcinogenesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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